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Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium chlorate dihydrate, Ca(ClO₃)₂·2H₂O, is a strong oxidizing agent that has found

limited but specific applications in pyrotechnic formulations.[1] Its primary appeal lies in its

ability to act as both an oxidizer and a color-imparting agent, producing reddish-orange hues.

However, its use is significantly hampered by its deliquescent nature, meaning it readily

absorbs moisture from the atmosphere, which can compromise the stability and performance of

pyrotechnic mixtures.[2][3][4] These application notes provide an overview of the properties,

applications, and safety considerations for the use of calcium chlorate dihydrate in

pyrotechnic research and development, along with generalized experimental protocols.

Physicochemical Properties
A summary of the key physicochemical properties of calcium chlorate is presented in Table 1.

The dihydrate form is the most common.

Table 1: Physicochemical Properties of Calcium Chlorate
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Property Value Reference(s)

Chemical Formula Ca(ClO₃)₂·2H₂O [1]

Molar Mass 242.98 g/mol [1]

Appearance
White, monoclinic,

deliquescent crystals
[5]

Density 2.71 g/cm³ [5]

Melting Point Decomposes upon heating [5]

Solubility in Water 197 g/100 g water at 25 °C [1]

Oxygen Balance +39.5% (to CaCl₂ + 2H₂O)

Applications in Pyrotechnics
The primary application of calcium chlorate dihydrate in pyrotechnics is in the formulation of

compositions for producing red and orange colored flames.[6] It can also serve as a high-

temperature oxidizer in specialized compositions.[7] However, due to its hygroscopicity, it is

often replaced by more stable nitrates and perchlorates of strontium and potassium.

Red Light Compositions
Calcium chlorate dihydrate can be a component in red star formulations for fireworks, though

specific, well-documented modern compositions are rare. A generalized formulation for a red

star is presented in Table 2. It is crucial to note that this is an illustrative example, and

extensive testing and small-scale trials are necessary before any scale-up.

Table 2: Illustrative Red Star Composition using Calcium Chlorate Dihydrate
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Component Purpose Percentage by Weight (%)

Calcium Chlorate Dihydrate Oxidizer / Color Agent 40 - 60

Fuel (e.g., Shellac, Red Gum) Fuel / Binder 15 - 25

Chlorine Donor (e.g., PVC,

Parlon)
Color Intensifier 10 - 20

Binder (e.g., Dextrin) Binder 3 - 5

Metal Fuel (e.g., Magnalium,

fine)
Brilliance / Temperature 5 - 10

Safety and Handling
Calcium chlorate is a powerful oxidizer and pyrotechnic compositions containing it are sensitive

to friction, shock, and static electricity.[8][9][10]

Incompatibility: Mixtures of calcium chlorate with sulfur, sulfides, ammonium compounds,

and finely powdered metals can be extremely sensitive and may ignite spontaneously.[1][7]

Hygroscopicity: The absorption of moisture can lead to decreased performance and

increased sensitivity of the pyrotechnic composition.[2] Store calcium chlorate dihydrate in

a cool, dry place in a tightly sealed container.

Handling Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses,

flame-retardant lab coat, and gloves.

Handle only small quantities at a time.

Avoid friction, impact, and electrostatic discharge.

Use non-sparking tools.

Mixing should be done remotely or with appropriate shielding.
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Experimental Protocols
The following are generalized protocols for the preparation and testing of pyrotechnic

compositions containing calcium chlorate dihydrate. These are intended as a guide and must

be adapted based on the specific composition and laboratory safety protocols.

Protocol for Preparation of a Red Star Composition
Drying of Ingredients: Dry all individual components, including calcium chlorate dihydrate,

in a desiccator or a temperature-controlled oven at a low temperature (e.g., 40-50 °C) to

remove any absorbed moisture.

Sieving: Individually pass each component through a fine mesh screen (e.g., 100 mesh) to

ensure a uniform particle size. This should be done gently to avoid friction.

Mixing:

The "diapering" method is recommended for mixing sensitive compositions. Place a sheet

of paper on a flat surface.

Place the component with the largest volume (typically the oxidizer) in the center of the

paper.

Add the other components in layers on top of the first.

Gently lift the corners of the paper to roll the mixture, ensuring a homogenous blend

without applying pressure or friction. Repeat this process at least 20 times.

Granulation (optional, for consolidation):

If a binder like dextrin is used, a small amount of a solvent (e.g., 70% water / 30% ethanol)

can be added to the mixed powder to form a damp, dough-like consistency.

Pass the damp mass through a screen to form granules.

Allow the granules to dry completely in a well-ventilated area, away from any ignition

sources.
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Pressing/Cutting:

The granulated and dried composition can be pressed into stars using a hydraulic press

with appropriate tooling.

Alternatively, the damp mass can be rolled out and cut into cubes.

Ensure the final stars are completely dry before any testing.

Protocol for Burn Rate Testing
Sample Preparation: Press the pyrotechnic composition into a tube of known length and

diameter. A common method is to use a cardboard or phenolic tube.

Confinement: The test can be conducted unconfined or in a vented chamber to simulate

different application pressures.

Ignition: Ignite one end of the sample using a reliable ignition source, such as a hot wire or a

pyrotechnic igniter.

Data Acquisition:

Use a high-speed camera to record the burn. The time it takes for the flame front to travel

a known distance is measured.

Alternatively, thermocouples can be placed at known distances along the sample to record

the time of flame arrival.

Calculation: The burn rate (R) is calculated using the formula: R = L / t, where L is the

distance the flame travels and t is the time taken.

Protocol for Sensitivity Testing (Impact and Friction)
Standardized tests should be used to determine the impact and friction sensitivity of the

pyrotechnic composition. These tests are typically performed using specialized apparatus.[10]

[11]
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Impact Sensitivity: A known weight is dropped from a specified height onto a small sample of

the material. The height at which ignition or decomposition occurs in 50% of the trials (H₅₀) is

determined.

Friction Sensitivity: A weighted pendulum or a sliding block is used to apply a frictional force

to a sample of the material. The force at which ignition or decomposition occurs is recorded.

Table 3: Illustrative Performance Data for a Red Star Composition

Note: The following data is illustrative and not based on specific experimental results for a

standardized calcium chlorate dihydrate composition, as such data is not readily available in

the public domain. It serves to demonstrate the format for data presentation.

Parameter Value Test Method

Burn Rate (unconfined) 3 - 5 mm/s Strand Burner

Color (Dominant Wavelength) 610 - 620 nm Spectrometer

Luminous Intensity 500 - 800 cd Photometer

Impact Sensitivity (H₅₀) 20 - 40 cm (2 kg weight) Drop Hammer Test

Friction Sensitivity 80 - 120 N BAM Friction Tester

Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the general workflows for the preparation and testing of

pyrotechnic compositions containing calcium chlorate dihydrate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Pyrotechnic Composition

Start: Assemble Ingredients

Dry Individual Components
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Mix Components (Diapering Method)
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If binder requires activation
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End: Prepared Pyrotechnic Stars
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Testing of Pyrotechnic Composition

Start: Prepared Pyrotechnic Sample

Burn Rate Testing

Sensitivity Testing Performance Testing

Data Analysis and Reporting

Impact Sensitivity Friction Sensitivity Color Spectrometry Luminous Intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium chlorate | Ca(ClO3)2 | CID 24978 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Sciencemadness Discussion Board - calcium chlorate - Powered by XMB 1.9.11
[sciencemadness.org]

3. acp.copernicus.org [acp.copernicus.org]

4. researchgate.net [researchgate.net]

5. echemi.com [echemi.com]

6. pyrosource.fandom.com [pyrosource.fandom.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b159063?utm_src=pdf-body-img
https://www.benchchem.com/product/b159063?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-chlorate
http://www.sciencemadness.org/talk/viewthread.php?tid=22393
http://www.sciencemadness.org/talk/viewthread.php?tid=22393
https://acp.copernicus.org/articles/19/2115/2019/acp-19-2115-2019.pdf
https://www.researchgate.net/publication/336004400_Hygroscopic_Properties_of_Calcium_Chloride_and_Its_Role_on_Cold-End_Corrosion_in_Biomass_Combustion
https://www.echemi.com/products/pd180521114535-calcium-chlorate.html
https://pyrosource.fandom.com/wiki/Red_Stars_(Organic)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Pyrotechnic composition - Wikipedia [en.wikipedia.org]

8. sciencemadness.org [sciencemadness.org]

9. taylorfrancis.com [taylorfrancis.com]

10. taylorandfrancis.com [taylorandfrancis.com]

11. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols: Calcium Chlorate
Dihydrate in Pyrotechnic Compositions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159063#use-of-calcium-chlorate-dihydrate-in-
pyrotechnic-compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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